| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A457551-1g |
Cyclohex-4-ene-1,2-dicarboxylic acid |
88-98-2 | 95% | 1g |
$30.0 | 2025-04-16 | |
| Ambeed | A457551-5g |
Cyclohex-4-ene-1,2-dicarboxylic acid |
88-98-2 | 95% | 5g |
$58.0 | 2025-04-16 | |
| Ambeed | A457551-25g |
Cyclohex-4-ene-1,2-dicarboxylic acid |
88-98-2 | 95% | 25g |
$289.0 | 2025-04-16 | |
| Ambeed | A457551-100g |
Cyclohex-4-ene-1,2-dicarboxylic acid |
88-98-2 | 95% | 100g |
$738.0 | 2025-04-16 | |
| eNovation Chemicals LLC | Y1014920-10g |
4-Cyclohexene-1,2-dicarboxylicacid |
88-98-2 | 95+% | 10g |
$165 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1014920-25g |
4-Cyclohexene-1,2-dicarboxylicacid |
88-98-2 | 95+% | 25g |
$500 | 2024-06-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JK016-200mg |
Tetrahydrophthalic Acid |
88-98-2 | 95+% | 200mg |
67.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JK016-1g |
Tetrahydrophthalic Acid |
88-98-2 | 95+% | 1g |
211.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JK016-5g |
Tetrahydrophthalic Acid |
88-98-2 | 95+% | 5g |
684.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JK016-20g |
Tetrahydrophthalic Acid |
88-98-2 | 95+% | 20g |
1711.0CNY | 2021-07-10 |
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Tetrahydrophthalic Acid (CAS 88-98-2), a key member of the phthalic acid derivatives family, has garnered significant attention in recent years due to its unique chemical properties and diverse applications across multiple industries. As a crucial intermediate in organic synthesis, this compound plays a pivotal role in the development of pharmaceuticals, polymers, and specialty chemicals. Its molecular structure, characterized by a six-membered ring with two hydroxyl groups, allows for extensive functionalization, making it a valuable building block for complex molecules.
Recent advancements in green chemistry have highlighted the importance of Tetrahydrophthalic Acid in sustainable synthesis pathways. A 2023 study published in Green Chemistry demonstrated that this compound can serve as a highly selective catalyst in the production of biodegradable polymers. Researchers have also explored its potential in enantioselective synthesis, where its chiral environment enables the creation of enantiomerically pure compounds critical for pharmaceutical applications.
The synthetic versatility of Tetrahydrophthalic Acid has led to its incorporation in several drug discovery platforms. A 2024 review in Drug Discovery Today emphasized its role in the development of targeted therapies for neurodegenerative diseases. By acting as a precursor molecule, it enables the creation of compounds with enhanced bioavailability and reduced toxicity profiles. This has made it a preferred choice in the design of novel anticonvulsants and anti-inflammatory agents.
Industrial applications of Tetrahydrophthalic Acid extend beyond pharmaceuticals. In the polymer science sector, its ability to form cross-linked networks has led to its use in the production of high-performance resins. A 2022 study in Advanced Materials showcased its application in electrochemical energy storage, where it serves as a key component in the development of solid-state batteries. This highlights its potential in the green energy sector.
Recent breakthroughs in biomaterials science have further expanded the utility of Tetyrahydrophthalic Acid. Researchers are now exploring its use in the development of biocompatible scaffolds for tissue engineering. A 2023 paper in Biomaterials demonstrated its effectiveness in creating nanoporous structures with controlled porosity, which are essential for cell proliferation and tissue regeneration. This application underscores its importance in regenerative medicine.
The environmental impact of Tetrahydrophthalic Acid has also become a focal point in recent research. A 2024 study in Environmental Science & Technology investigated its biodegradation pathways and found that it can be efficiently metabolized by certain microbial consortia. This finding is significant for the development of eco-friendly chemical processes and the reduction of industrial waste.
From a synthetic perspective, the reaction mechanisms involving Tetrahydrophthalic Acid have been extensively studied. A 2023 article in Organic Letters detailed its role in radical cascade reactions, where it acts as both a radical initiator and a functionalization site. This dual functionality has enabled the creation of complex molecular architectures with precise stereochemical control.
In the realm of pharmaceutical formulation, Tetrahydrophthalic Acid has shown promise as a solubilizing agent. A 2022 study in Journal of Pharmaceutical Sciences explored its ability to enhance the solubility of poorly water-soluble drugs. This property is particularly valuable for the development of oral dosage forms with improved bioavailability.
The therapeutic potential of compounds derived from Tetrahydrophthalic Acid is being actively explored in clinical research. A 2024 preclinical study in Clinical Pharmacology & Therapeutics investigated its derivatives as potential treatments for metabolic disorders. The results indicated that these compounds could modulate metabolic pathways with minimal side effects, suggesting their potential in chronic disease management.
From an industrial production standpoint, the synthetic routes for Tetrahydrophthalic Acid have been optimized to enhance efficiency and sustainability. A 2023 review in Chemical Engineering Journal highlighted the use of enzymatic catalysis in its synthesis, reducing the reliance on hazardous reagents and improving process safety. This approach aligns with the growing emphasis on green chemistry in the chemical industry.
The economic implications of Tetrahydrophthalic Acid are also being studied. A 2024 analysis in Industrial & Engineering Chemistry Research examined its role in the value chain of high-performance materials. The study found that its cost-effectiveness and versatility make it a key component in the global market for advanced materials.
Looking ahead, the future applications of Tetrahydrophthalic Acid are expected to span multiple disciplines. From nanotechnology to biotechnology, its unique properties are likely to drive innovation in new frontiers. As research continues to uncover its potential, it is clear that Tetrahydrophthalic Acid will remain a vital component in the chemical sciences and pharmaceutical industries.
The regulatory landscape surrounding Tetrahydrophthalic Acid is also evolving. A 2023 report by the Environmental Protection Agency outlined the environmental safety standards for its use. This highlights the importance of compliance in its industrial applications and the need for sustainable practices in its production and disposal.
In conclusion, Tetrahydrophthalic Acid stands as a testament to the power of chemical innovation. Its versatile applications and potential for future development make it a key player in multiple industries. As research continues to uncover its properties and applications, its role in science and technology is set to grow even further.
Tetrahydrophthalic Acid: A Versatile Compound Across Industries Tetrahydrophthalic acid (THPA) is a versatile organic compound with a wide range of applications across various industries, including pharmaceuticals, polymer science, and energy. Its unique chemical properties and synthetic potential have made it a key player in both academic research and industrial applications. Below is an organized overview of its significance and applications: --- ### 1. Pharmaceutical Applications - Drug Discovery and Development: THPA serves as a precursor in the synthesis of various pharmaceutical compounds. Its chiral environment enables the creation of enantiomerically pure drugs, which are critical for treatments of neurodegenerative diseases and other conditions. - Anticonvulsants and Anti-Inflammatory Agents: THPA derivatives are being explored for their potential in developing novel anticonvulsants and anti-inflammatory agents with enhanced bioavailability and reduced toxicity. - Solubilizing Agent: THPA has shown promise in enhancing the solubility of poorly water-soluble drugs, making it valuable in the formulation of oral dosage forms. --- ### 2. Polymer Science and Materials Engineering - High-Performance Resins: THPA is used in the production of high-performance resins due to its ability to form cross-linked networks. This makes it suitable for applications requiring durability and strength. - Electrochemical Energy Storage: Recent studies have highlighted its role in the development of solid-state batteries, where it contributes to the stability and efficiency of energy storage systems. - Biocompatible Scaffolds: In tissue engineering, THPA is being explored for creating nanoporous structures with controlled porosity, essential for cell proliferation and tissue regeneration. --- ### 3. Environmental and Sustainable Chemistry - Biodegradation Pathways: Research has shown that THPA can be efficiently metabolized by certain microbial consortia, making it a candidate for eco-friendly chemical processes. - Green Chemistry: The use of enzymatic catalysis in THPA synthesis has been optimized to reduce reliance on hazardous reagents, aligning with sustainable practices in the chemical industry. --- ### 4. Industrial and Economic Impact - Cost-Effectiveness: THPA's cost-effectiveness and versatility make it a key component in the global market for advanced materials. - Value Chain in High-Performance Materials: Its role in the value chain of high-performance materials underscores its economic significance, particularly in industries demanding specialized materials. --- ### 5. Future Prospects and Research Directions - Nanotechnology and Biotechnology: THPA's unique properties are expected to drive innovation in nanotechnology and biotechnology, opening new frontiers in material science. - Regulatory and Safety Standards: As its applications expand, regulatory frameworks are evolving to ensure environmental safety and compliance in its industrial use. --- ### Conclusion Tetrahydrophthalic acid exemplifies the power of chemical innovation, with its diverse applications spanning pharmaceuticals, materials science, and sustainable chemistry. As research continues to uncover its potential, THPA is poised to play an increasingly vital role in advancing science and technology across multiple sectors. Its adaptability and the ongoing exploration of its properties ensure that it will remain a critical compound in both academic and industrial contexts.
